Cas no 77449-31-1 (6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole)

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole structure

77449-31-1 structure

Product Name:6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole

CAS No:77449-31-1

MF:C₂₃H₂₆O₈

MW:430.447747707367

CID:983484

PubChem ID:342739

Update Time:2025-04-20

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

- 6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole
- Episesartemin A
- Episesartemin
- SCHEMBL17385609
- AKOS040761690
- EpisesarteminA
- 77449-31-1
- NCI60_003599
- DTXSID50321717
- NSC-380472
- NSC380472
- DTXCID50272836
- 6-((3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro(3,4-c)furan-3-yl)-4-methoxy-1,3-benzodioxole
- Inchi： 1S/C23H26O8/c1-24-16-5-12(6-17(25-2)22(16)27-4)20-14-9-29-21(15(14)10-28-20)13-7-18(26-3)23-19(8-13)30-11-31-23/h5-8,14-15,20-21H,9-11H2,1-4H3/t14-,15-,20+,21?/m0/s1
- InChI Key： DHWUVPPRBIJJKS-MDOOXIRGSA-N
- SMILES： O1C[C@@H]2[C@@H](C3C=C(C(=C(C=3)OC)OC)OC)OC[C@@H]2C1C1=CC(=C2C(=C1)OCO2)OC

Computed Properties

Exact Mass: 430.16300
Monoisotopic Mass: 430.16276778g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 590
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 73.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.3±0.1 g/cm3
Boiling Point: 546.7±50.0 °C at 760 mmHg
Flash Point: 221.1±30.0 °C
PSA: 73.84000
LogP: 3.52490
Vapor Pressure: 0.0±1.4 mmHg at 25°C

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3977-1 mg	Episesartemin A	77449-31-1		1mg	￥2595.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E93740-5 mg	Episesartemin A	77449-31-1		5mg	¥5120.0	2021-09-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E93740-5mg	Episesartemin A	77449-31-1		5mg	¥5760.0	2023-09-07
TargetMol Chemicals	TN3977-5mg	Episesartemin A	77449-31-1		5mg	￥ 4040	2024-07-20
TargetMol Chemicals	TN3977-5 mg	Episesartemin A	77449-31-1	98%	5mg	￥ 4,040	2023-07-11
TargetMol Chemicals	TN3977-1 mL * 10 mM (in DMSO)	Episesartemin A	77449-31-1	98%	1 mL * 10 mM (in DMSO)	￥ 4140	2023-09-15
A2B Chem LLC	AH59688-5mg	Episesartemin A	77449-31-1	98.0%	5mg	$719.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1203964-5mg	Episesartemin A	77449-31-1	98%	5mg	￥3034.00	2024-04-29
TargetMol Chemicals	TN3977-1 ml * 10 mm	Episesartemin A	77449-31-1		1 ml * 10 mm	￥ 4140	2024-07-20

6-[(3aR,6S,6aR)-6-(3,4,5-trimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-3-yl]-4-methoxy-1,3-benzodioxole Related Literature

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